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Compound of Interest

Compound Name: Boc-Arg(NO2)-OH

Cat. No.: B557086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Nα-tert-butoxycarbonyl-

Nω-nitro-L-arginine (Boc-Arg(NO2)-OH), a critical building block in solid-phase peptide

synthesis (SPPS) and a precursor for nitric oxide synthase (NOS) inhibitors. Understanding its

solubility in various solvents is paramount for efficient experimental design, particularly in the

realms of peptide chemistry and drug discovery.

Quantitative Solubility Data
Precise quantitative solubility data for Boc-Arg(NO2)-OH in a wide range of organic solvents

remains partially elusive in publicly available literature. However, based on vendor information

and inferences from established experimental protocols, the following table summarizes the

known and estimated solubility of this compound.
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Solvent
Chemical
Formula

Molar Mass
( g/mol )

Solubility
(mg/mL)

Temperatur
e (°C)

Notes

Dimethylform

amide (DMF)
C₃H₇NO 73.09

~64

(estimated)

Room

Temperature

Based on the

preparation of

a 0.2 M

solution of

the

structurally

similar Fmoc-

Arg(NO2)-OH

in DMF for

peptide

synthesis.[1]

Dimethyl

sulfoxide

(DMSO)

C₂H₆OS 78.13 100
Room

Temperature

Requires

sonication to

achieve

dissolution. It

is noted that

hygroscopic

DMSO can

significantly

impact

solubility, and

newly opened

solvent is

recommende

d.[2]

Water H₂O 18.02 Soluble Room

Temperature

Qualitative

data from

multiple

sources

indicate

solubility,

though

quantitative
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limits are not

specified.[3]

Aqueous

Base
- -

Slightly

Soluble

Room

Temperature

Qualitative

assessment.

[3]

Ethanol C₂H₅OH 46.07
Soluble

(qualitative)

Room

Temperature

For the

related

compound

Boc-

Arg(Boc)₂-

OH, solubility

is reported to

be

approximatel

y 30 mg/mL.

[4]

Experimental Protocols
The dissolution of Boc-Arg(NO2)-OH is a crucial first step in its primary application: solid-

phase peptide synthesis. The following protocol outlines a standard procedure for its

solubilization in DMF for subsequent coupling reactions.

Protocol 1: Dissolution of Boc-Arg(NO2)-OH for Solid-
Phase Peptide Synthesis
Objective: To prepare a solution of Boc-Arg(NO2)-OH in N,N-Dimethylformamide (DMF) for

use in an automated or manual peptide synthesizer.

Materials:

Boc-Arg(NO2)-OH (solid powder)

N,N-Dimethylformamide (DMF), peptide synthesis grade

Vortex mixer
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Appropriate glass vial or container

Procedure:

Weighing: Accurately weigh the required amount of Boc-Arg(NO2)-OH.

Solvent Addition: In a clean, dry glass vial, add the appropriate volume of DMF to achieve

the desired concentration. For standard coupling reactions, concentrations around 0.2 M are

commonly used.[1]

Dissolution: Securely cap the vial and vortex the mixture until the solid is completely

dissolved. Gentle warming may be applied if necessary, but care should be taken to avoid

degradation.

Activation: The resulting solution is then typically mixed with activating agents (e.g., HBTU,

HATU) and a base (e.g., DIPEA, NMM) prior to its introduction to the resin-bound peptide

chain in the synthesizer.

Experimental and Logical Workflows
The solubility of Boc-Arg(NO2)-OH is a critical parameter in its application workflows. The

following diagrams, generated using the DOT language, illustrate these processes.
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Caption: Workflow for the use of Boc-Arg(NO2)-OH in Solid-Phase Peptide Synthesis (SPPS).
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Caption: Logical workflow from Boc-Arg(NO2)-OH to the study of Nitric Oxide Synthase

signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557086#solubility-of-boc-arg-no2-oh-in-dmf-and-
other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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